Ethyl 2-(tert-butyl)-4-hydroxypyrimidine-5-carboxylate
Cat. No. B1635566
M. Wt: 224.26 g/mol
InChI Key: OQLSWTMZKUYDEI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08466282B2
Procedure details
To a solution of diethyl 2,2-dimethylpropanimidamide hydrochloride (1.36 g) and (ethoxymethylene)malonate (2.16 g) in ethanol (100 ml) was added 20% sodium ethoxide-ethanol solution (6.8 g) under ice-cooling, and the mixture was stirred at 80° C. for 5 hr. The reaction mixture was concentrated under reduced pressure, 1M hydrochloric acid (10 ml) was added under ice-cooling, and the mixture was extracted with ethyl acetate. The extract was concentrated under reduced pressure, hexane was added to the residue, and the precipitate was collected by filtration to give the object product (1.65 g) as a powder.
Name
diethyl 2,2-dimethylpropanimidamide hydrochloride
Quantity
1.36 g
Type
reactant
Reaction Step One
Name
(ethoxymethylene)malonate
Quantity
2.16 g
Type
reactant
Reaction Step One
Name
sodium ethoxide ethanol
Quantity
6.8 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
Cl.C([CH:4](CC)[C:5]([CH3:10])([CH3:9])[C:6](=[NH:8])[NH2:7])C.[CH2:13]([O:15][CH:16]=[C:17]([C:21]([O-])=O)[C:18]([O-])=[O:19])[CH3:14].[O-:24]CC.[Na+].C(O)C>C(O)C>[C:5]([C:6]1[NH:7][C:18](=[O:19])[C:17]([C:16]([O:15][CH2:13][CH3:14])=[O:24])=[CH:21][N:8]=1)([CH3:4])([CH3:9])[CH3:10] |f:0.1,3.4.5|
|
Inputs
Step One
|
Name
|
diethyl 2,2-dimethylpropanimidamide hydrochloride
|
|
Quantity
|
1.36 g
|
|
Type
|
reactant
|
|
Smiles
|
Cl.C(C)C(C(C(N)=N)(C)C)CC
|
|
Name
|
(ethoxymethylene)malonate
|
|
Quantity
|
2.16 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)OC=C(C(=O)[O-])C(=O)[O-]
|
|
Name
|
sodium ethoxide ethanol
|
|
Quantity
|
6.8 g
|
|
Type
|
reactant
|
|
Smiles
|
[O-]CC.[Na+].C(C)O
|
|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C(C)O
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
80 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
the mixture was stirred at 80° C. for 5 hr
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooling
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The reaction mixture was concentrated under reduced pressure, 1M hydrochloric acid (10 ml)
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added under ice-
|
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooling
|
EXTRACTION
|
Type
|
EXTRACTION
|
|
Details
|
the mixture was extracted with ethyl acetate
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The extract was concentrated under reduced pressure, hexane
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added to the residue
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
the precipitate was collected by filtration
|
Outcomes
Product
Details
Reaction Time |
5 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)(C)(C)C=1NC(C(=CN1)C(=O)OCC)=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.65 g | |
| YIELD: CALCULATEDPERCENTYIELD | 104.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
